Cas no 78984-83-5 (N-(4-Chlorobenzyl)-3-oxobutanamide)

• Product Name: N-(4-Chlorobenzyl)-3-oxobutanamide
• CAS No: 78984-83-5
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• MDL: MFCD01001281
• CID: 533574
• PubChem ID: 957261
• Update Time: 2025-04-23

N-(4-Chlorobenzyl)-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chlorobenzyl)-3-oxobutanamide
• Butanamide, N-[(4-chlorophenyl)methyl]-3-oxo-
• CHEMBRDG-BB 6085090
• N-(4-chlorobenzyl)-3-oxobutanamide(SALTDATA: FREE)
• N-[(4-chlorophenyl)methyl]-3-oxobutanamide
• N-4'-chlorobenzyl-3-oxobutanamide
• BS-36180
• SR-01000227106
• AKOS000165170
• SR-01000227106-1
• DTXSID10359298
• SMSF0013699
• MFCD01001281
• CB13032
• 78984-83-5
• SCHEMBL9431727
• BIM-0009949.P001
• CBMicro_010131

• MDL： MFCD01001281
• Inchi： 1S/C11H12ClNO2/c1-8(14)6-11(15)13-7-9-2-4-10(12)5-3-9/h2-5H,6-7H2,1H3,(H,13,15)
• InChI Key： LWNOHVIQOGIHFD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(CC(C)=O)=O

Computed Properties

• Exact Mass: 225.05600
• Monoisotopic Mass: 225.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.208
• Boiling Point: 427.5°C at 760 mmHg
• Flash Point: 212.4°C
• Refractive Index: 1.536
• PSA: 46.17000
• LogP: 2.32620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N-(4-Chlorobenzyl)-3-oxobutanamide

Professional Introduction to N-(4-Chlorobenzyl)-3-oxobutanamide (CAS No. 78984-83-5)

N-(4-Chlorobenzyl-3-oxobutanamide) is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and potential applications. This compound, identified by the CAS number 78984-83-5, has garnered attention due to its role in various biochemical pathways and its utility in the synthesis of novel therapeutic agents.

The molecular structure of N-(4-Chlorobenzyl-3-oxobutanamide) consists of a benzyl group attached to a chloro-substituted benzene ring, linked via an amide bond to a β-keto ester moiety. This configuration imparts unique reactivity and binding properties, making it a valuable intermediate in organic synthesis and drug development. The presence of the chloro group enhances its interaction with biological targets, while the amide and β-keto ester functionalities provide opportunities for further derivatization and functionalization.

In recent years, N-(4-Chlorobenzyl-3-oxobutanamide) has been explored in several cutting-edge research areas. One notable application is in the development of inhibitors for enzymes involved in metabolic pathways. Studies have demonstrated its potential as a precursor for compounds that modulate key enzymes such as cytochrome P450 oxidases and hydrolases. These enzymes play crucial roles in drug metabolism and biosynthesis, making N-(4-Chlorobenzyl-3-oxobutanamide) a promising candidate for designing drugs with enhanced efficacy and reduced side effects.

Additionally, the compound has shown promise in the field of medicinal chemistry as a scaffold for novel antimicrobial agents. The unique structural features of N-(4-Chlorobenzyl-3-oxobutanamide) allow it to interact with bacterial cell walls and membranes, disrupting essential biological processes. Preliminary studies have indicated that derivatives of this compound exhibit potent activity against Gram-positive and Gram-negative bacteria, including strains resistant to conventional antibiotics. This discovery is particularly significant in the context of the growing global threat of antibiotic resistance.

The synthesis of N-(4-Chlorobenzyl-3-oxobutanamide) involves multi-step organic reactions that highlight its complexity and synthetic versatility. The process typically begins with the chlorination of benzyl alcohol, followed by condensation with ethyl acetoacetate to form the β-keto ester intermediate. Subsequent amidation with ammonia or an amine derivative yields the final product. This synthetic route underscores the compound's importance as a building block in pharmaceutical chemistry.

In academic research, N-(4-Chlorobenzyl-3-oxobutanamide) has been utilized as a model compound to study enzyme kinetics and substrate inhibition mechanisms. Its structural features allow researchers to probe the interactions between enzymes and substrates at a molecular level, providing insights into catalytic mechanisms and binding affinities. Such studies are fundamental to understanding biological processes and developing targeted therapies.

The pharmaceutical industry has also recognized the potential of N-(4-Chlorobenzyl-3-oxobutanamide) as a lead compound for drug discovery. Its ability to modulate multiple biological pathways makes it a versatile tool for identifying novel therapeutic agents. Companies are investing in research to explore its applications in treating neurological disorders, inflammatory diseases, and metabolic conditions. The compound's unique chemical properties make it an attractive candidate for further development into clinical candidates.

The safety profile of N-(4-Chlorobenzyl-3-oxobutanamide) is another critical aspect that has been extensively studied. Toxicological assessments have been conducted to evaluate its acute and chronic effects on living organisms. These studies have provided valuable data on its pharmacokinetics, including absorption, distribution, metabolism, and excretion (ADME) properties. The results have been instrumental in optimizing dosages and delivery methods for potential therapeutic applications.

The environmental impact of N-(4-Chlorobenzyl-3-oxobutanamide) is also a consideration in its development and use. Efforts have been made to design synthetic routes that minimize waste generation and reduce environmental footprint. Green chemistry principles have been applied to develop more sustainable methods for producing this compound, ensuring that its use aligns with global efforts towards environmental conservation.

In conclusion, N-(4-Chlorobenzyl-